Cas no 93882-38-3 (4-methyldodecene-1-nitrile)

• Product name: 4-methyldodecene-1-nitrile
• CAS No: 93882-38-3
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 1000278
• PubChem ID: 20838858

4-methyldodecene-1-nitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyldodecene-1-nitrile
• 4-methyldodec-2-enenitrile
• EINECS 299-433-8
• 93882-38-3
• MXRVPBVPWKZJCS-PKNBQFBNSA-N

• Inchi： InChI=1S/C13H23N/c1-3-4-5-6-7-8-10-13(2)11-9-12-14/h9,11,13H,3-8,10H2,1-2H3/b11-9+
• InChI Key： MXRVPBVPWKZJCS-PKNBQFBNSA-N
• SMILES： CCCCCCCCC(C)C=CC#N

Computed Properties

• Exact Mass: 193.183
• Monoisotopic Mass: 193.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 23.8Ų
• XLogP3: 5.4

Experimental Properties

• Density: 0.838
• Boiling Point: 283.4°Cat760mmHg
• Flash Point: 125.5°C